Cas no 6028-89-3 (1-(4-methylphenyl)-3-(2-thienyl)prop-2-en-1-one)

• Product Name: 1-(4-methylphenyl)-3-(2-thienyl)prop-2-en-1-one
• CAS No: 6028-89-3
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• MDL: MFCD00022532
• CID: 85520
• PubChem ID: 642339
• Update Time: 2025-04-18

1-(4-methylphenyl)-3-(2-thienyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-(2-thienyl)prop-2-en-1-one
• 3-(2-Thienyl)-1-(p-tolyl)-prop-2-en-1-one
• 3-(2-Thienyl)-1-(p-tolyl)-2-propen-1-one
• (2E)-1-(4-Methylphenyl)-3-(2-thienyl)-2-propen-1-one
• (E)-3-(2-thienyl)-1-(p-tolyl)-2-propen-1-one
• (E)-3-(thiophen-2-yl)-1-p-tolylprop-2-en-1-one
• (E)-3-thiophen-2-yl-1-p-tolylpropenone
• 1-(4-METHYLPHENYL)-3-(2-THIENYL)-2-PROPEN-1-ON
• 1-(4-METHYLPHENYL)-3-(THIEN-2-YL)PROP-2-EN-1-ONE
• 3-(Furan-2''-yl)-1-p-tolylpropenone
• 3-thiophen-2-yl-1-p-tolyl-propenone
• (2E)-1-(4-methylphenyl)-3-(thiophen-2-yl)prop-2-en-1-one
• InChI=1/C14H12OS/c1-11-4-6-12(7-5-11)14(15)9-8-13-3-2-10-16-13/h2-10H,1H3/b9-8
• 2-(2-Thienylidene)-4'-methylacetophenone
• OUDDTWPBSXBJOY-CMDGGOBGSA-N
• AKOS003666196
• A832672
• 1-(4-Methylphenyl)-3-(2-thienyl)-prop-2-en-1-one
• 69837-03-2
• AS-66449
• 2-propen-1-one, 1-(4-methylphenyl)-3-(2-thienyl)-
• F0805-0168
• (E)-1-(4-methylphenyl)-3-thiophen-2-ylprop-2-en-1-one
• (E)-3-(thiophen-2-yl)-1-(p-tolyl)prop-2-en-1-one
• MFCD00022532
• F81660
• 4'-Methyl-3-(2-thienyl)acrylophenone
• (e)-3-(thiophen-2-yl)-1-(4-methylphenyl)-prop-2-en-1-one
• 6028-89-3
• (2E)-1-(4-Methylphenyl)-3-(2-thienyl)-2-propen-1-one #
• 3-(Thiophen-2-yl)-1-(p-tolyl)prop-2-en-1-one
• ALBB-036529

• MDL： MFCD00022532
• Inchi： 1S/C14H12OS/c1-11-4-6-12(7-5-11)14(15)9-8-13-3-2-10-16-13/h2-10H,1H3/b9-8+
• InChI Key： OUDDTWPBSXBJOY-CMDGGOBGSA-N
• SMILES： S1C=CC=C1/C=C/C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 228.06100
• Monoisotopic Mass: 228.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.167
• Melting Point: 75 °C
• Boiling Point: 381.5°C at 760 mmHg
• Flash Point: 184.5°C
• Refractive Index: 1.638
• PSA: 45.31000
• LogP: 3.95260
• Solubility: Not determined

1-(4-methylphenyl)-3-(2-thienyl)prop-2-en-1-one Security Information

• WGK Germany：1
• RTECS：UP8225000
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives